2-chloro-N-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)benzamide

• IUPAC Name: 2-chloro-N-[4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H15ClN4O/c1-13-10-11-25-12-18(24-20(25)22-13)14-6-8-15(9-7-14)23-19(26)16-4-2-3-5-17(16)21/h2-12H,1H3,(H,23,26)
• InChI Key: IGTHYLOOXCTRJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=CN2C=C1)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C20H15ClN4O
• Molecular Weight: 362.8 g/mol

Description

This compound belongs to the class of organic compounds known as imidazopyridines. These are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring. Imidazole is a 5-membered ring consisting of three carbon atoms, and two nitrogen centers at the 1- and 3-positions.

Synthesis Analysis

A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed. This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. The process is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Molecular Structure Analysis

Imidazo[1,2-a]pyridines have a fused bicyclic structure with an imidazole ring fused to a pyridine ring. The imidazole ring is a 5-membered ring consisting of three carbon atoms, and two nitrogen centers at the 1- and 3-positions. The pyridine ring is a 6-membered ring consisting of five carbon atoms and one nitrogen center.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been synthesized through various chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation.

Scientific Research Applications

Anti-Tuberculosis Activity

• Researchers have explored the anti-TB properties of related imidazo[1,2-a]pyridine analogues. . This suggests that our compound might also exhibit anti-TB activity.

Anti-Fibrosis Potential

• . This finding hints at its potential in treating fibrotic conditions.

Drug-Resistant Tuberculosis (MDR and XDR)

• . Our compound might similarly combat drug-resistant TB.

Material Science Applications

• . Researchers explore their use in designing novel materials.

Chemodivergent Synthesis

• . Understanding their synthetic pathways aids in drug development.

Solvent-Free Synthesis

• . Such green chemistry approaches enhance efficiency and sustainability.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which this compound belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They have a wide range of applications in medicinal chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are often functionalized through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . These reactions can alter the compound’s interaction with its targets.

Biochemical Pathways

The functionalization of imidazo[1,2-a]pyridines can lead to a variety of derivatives, potentially affecting multiple biochemical pathways .

Result of Action

The ability of a substance to inhibit the denaturation of protein signifies apparent potential for anti-inflammatory activity .

Action Environment

The synthesis and functionalization of imidazo[1,2-a]pyridines often involve various reaction conditions, which could potentially influence the compound’s action .

Future Directions

The future directions for research into “2-chloro-N-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)benzamide” and similar compounds likely involve further exploration of their synthesis, properties, and potential applications in medicinal chemistry. This could include the development of new chemosynthetic strategies and drug development due to its wide range of applications in medicinal chemistry.